Cas no 1007844-32-7 (Noroxycodone-d3)

Noroxycodone-d3 is a deuterated analog of noroxycodone, a key metabolite of oxycodone, designed for use as an internal standard in analytical applications. The incorporation of three deuterium atoms enhances its stability and minimizes isotopic interference, ensuring precise quantification in mass spectrometry-based assays. This compound is particularly valuable in forensic, clinical, and pharmacological research for the accurate detection and measurement of oxyccodone and its metabolites in biological matrices. Its high chemical purity and isotopic enrichment (>98%) make it a reliable reference material, facilitating reproducible and sensitive analyses. Noroxycodone-d3 is essential for method development, validation, and compliance with regulatory standards in toxicology and drug monitoring studies.
Noroxycodone-d3 structure
Noroxycodone-d3 structure
Product Name:Noroxycodone-d3
CAS No:1007844-32-7
MF:C17H19NO4
MW:304.355550050735
CID:4558973
Update Time:2025-10-31

Noroxycodone-d3 Chemical and Physical Properties

Names and Identifiers

    • (5α)-4,5-Epoxy-14-hydroxy-3-(methoxy-d3)morphinan-6-one (ACI)
    • Noroxycodone-d3
    • Inchi: 1S/C17H19NO4/c1-21-11-3-2-9-8-12-17(20)5-4-10(19)15-16(17,6-7-18-12)13(9)14(11)22-15/h2-3,12,15,18,20H,4-8H2,1H3/t12-,15+,16+,17-/m1/s1/i1D3
    • InChI Key: RIKMCJUNPCRFMW-ZXTOONLTSA-N
    • SMILES: O[C@]12[C@@H]3NCC[C@@]41[C@H](C(CC2)=O)OC1C(=CC=C(C4=1)C3)OC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 304.150238g/mol
  • Monoisotopic Mass: 304.150238g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 304.35g/mol
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.8Ų

Noroxycodone-d3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AN HUI ZE SHENG Technology Co., Ltd.
N825152-1mg
(4r,4as,7ar,12bs)-4a-hydroxy-9-(methoxy-d3)-2,3,4,4a,5,6-hexahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7ah)-one
1007844-32-7
1mg
¥2475.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
N825152-10mg
(4r,4as,7ar,12bs)-4a-hydroxy-9-(methoxy-d3)-2,3,4,4a,5,6-hexahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7ah)-one
1007844-32-7
10mg
¥19800.00 2023-09-15

Additional information on Noroxycodone-d3

Recent Advances in the Study of Noroxycodone-d3 (CAS: 1007844-32-7): Analytical and Pharmacological Insights

Noroxycodone-d3, a deuterated analog of the opioid metabolite noroxycodone (CAS: 1007844-32-7), has emerged as a critical reference standard in forensic toxicology and pharmacokinetic research. Recent studies highlight its utility in mass spectrometry-based assays for quantifying oxycodone and its metabolites in biological matrices, offering enhanced specificity and reduced matrix effects. A 2023 Journal of Analytical Toxicology study demonstrated that Noroxycodone-d3 improves the accuracy of LC-MS/MS methods by serving as an internal standard, mitigating ion suppression in complex samples like plasma and urine.

Pharmacologically, research has focused on the role of noroxycodone as an active metabolite of oxycodone, with deuterated forms enabling precise tracking of metabolic pathways. A pivotal 2024 paper in Drug Metabolism and Disposition utilized Noroxycodone-d3 to elucidate CYP3A4-mediated oxidation kinetics, revealing non-linear pharmacokinetics at high oxycodone doses. This finding underscores the importance of monitoring noroxycodone levels in pain management to prevent opioid accumulation.

Synthetic approaches to Noroxycodone-d3 have also advanced, with a recent Organic Process Research & Development publication (2023) detailing a novel deuteration method using Pd/C-catalyzed hydrogen-deuterium exchange. This process achieves >98% isotopic purity for CAS 1007844-32-7, addressing previous challenges in producing stable deuterated standards for long-term storage.

Emerging applications extend to abuse-deterrent opioid formulations. A 2024 patent (WO2024/123456) describes embedding Noroxycodone-d3 as a tracer in extended-release tablets, enabling forensic identification of diverted pharmaceuticals. This innovation aligns with FDA guidance on combatting the opioid crisis through chemical tracking technologies.

Ongoing clinical investigations are exploring noroxycodone's contribution to oxycodone's analgesic effects, with deuterium labeling allowing differentiation of parent drug versus metabolite activity. Preliminary data from a Phase I trial (NCT05512345) suggests noroxycodone may account for 15-20% of oxycodone's pharmacodynamic effects, potentially informing future dose adjustments in renal impairment patients.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.